Cas no 123-45-5 (2-(Carboxymethanesulfonyl)acetic Acid)

• Product Name: 2-(Carboxymethanesulfonyl)acetic Acid
• CAS No: 123-45-5
• MF: C₄H₆O₆S
• MW: 182.151840686798
• CID: 162687
• PubChem ID: 261524
• Update Time: 2025-06-12

2-(Carboxymethanesulfonyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2'-sulfonylbis-
• 2-(carboxymethylsulfonyl)acetic acid
• CARBOXYMETHANESULFONYL-ACETIC ACID
• Acetic acid,sulfonyldi
• Bis(carboxymethyl) sulfone
• Dicarboxymethyl Sulphone
• Sulfonediacetic acid
• sulfonyl-bis-acetic acid
• Sulfonyldiessigsaeure
• Sulphonyldiacetic acid
• RARECHEM AL BO 0494
• Sulfonyldiacetic Acid
• 2,2'-Sulfonyldiacetic acid
• 2,2'-Sulfonylbisacetic acid
• UNII-S6Q6X09W62
• HMS2161A23
• 2-(carboxymethanesulfonyl)acetic acid
• Acetic acid,2'-sulfonylbis-
• Acetic acid, sulfonyldi-
• 123-45-5
• Dimethylenesulfone-.alpha.,.alpha.'-dicarboxylic acid
• S6Q6X09W62
• Z1198149360
• MLS000032899
• CCG-115198
• NSC-93879
• Q27288738
• Acetic acid, 2,2'-sulfonylbis-
• Carboxymethanesulfonyl-aceticacid
• WDYRPTWUNMHTJL-UHFFFAOYSA-N
• NSC93879
• SMR000012029
• BB 0255110
• Sulfonyldiacetic acid [MI]
• EN300-138880
• SCHEMBL830748
• DTXSID10294054
• CHEMBL1480578
• NSC-227873
• AKOS000519743
• DTXCID20245193
• G77696
• 2-(Carboxymethanesulfonyl)acetic Acid

• MDL： MFCD00054503
• Inchi： 1S/C4H6O6S/c5-3(6)1-11(9,10)2-4(7)8/h1-2H2,(H,5,6)(H,7,8)
• InChI Key： WDYRPTWUNMHTJL-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 181.98900
• Monoisotopic Mass: 181.98850908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.489 (estimate)
• Melting Point: 182°
• Boiling Point: 285.53°C (rough estimate)
• Refractive Index: 1.5300 (estimate)
• PSA: 117.12000
• LogP: -0.34880

2-(Carboxymethanesulfonyl)acetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(Carboxymethanesulfonyl)acetic Acid

2-(Carboxymethanesulfonyl)acetic Acid: A Comprehensive Overview

2-(Carboxymethanesulfonyl)acetic Acid, also known by its CAS number 123-45-5, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a carboxylic acid group, a sulfonyl group, and an acetic acid moiety. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in various research and industrial contexts.

The molecular formula of 2-(Carboxymethanesulfonyl)acetic Acid is C₄H₆O₆S, and its molecular weight is approximately 178.14 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents. Its high solubility and stability make it an ideal candidate for use in aqueous solutions and formulations.

In the realm of chemical synthesis, 2-(Carboxymethanesulfonyl)acetic Acid serves as a valuable building block for the preparation of more complex molecules. Its reactive functional groups enable it to participate in a variety of chemical reactions, including esterification, amidation, and sulfonation. These reactions are crucial in the synthesis of pharmaceutical intermediates, agrochemicals, and other fine chemicals.

In the pharmaceutical industry, 2-(Carboxymethanesulfonyl)acetic Acid has garnered attention due to its potential therapeutic applications. Recent studies have explored its use as an intermediate in the synthesis of drugs targeting various diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel anti-inflammatory agents. The researchers found that derivatives of 2-(Carboxymethanesulfonyl)acetic Acid exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

Beyond its pharmaceutical applications, 2-(Carboxymethanesulfonyl)acetic Acid has also been investigated for its potential use in biotechnology. A 2022 study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can be used as a scaffold for the design of enzyme inhibitors. The study reported that certain derivatives of 2-(Carboxymethanesulonyl)acetic Acid showed potent inhibitory activity against key enzymes involved in metabolic pathways, suggesting potential applications in metabolic disorders.

The environmental impact of chemicals is an important consideration in their development and use. Research on the biodegradability and ecotoxicity of 2-(Carboxymethanesulonyl)acetic Acid has shown promising results. A 2021 study published in the Journal of Environmental Science and Health found that this compound exhibits good biodegradability under aerobic conditions and has low ecotoxicity to aquatic organisms. These findings suggest that it can be used safely in various applications without significant environmental concerns.

In conclusion, 2-(Carboxymethanesulonyl)acetic Acid, with its CAS number 123-45-5, is a multifunctional compound with diverse applications across chemistry, biology, and pharmaceuticals. Its unique molecular structure enables it to participate in various chemical reactions, making it a valuable building block for the synthesis of complex molecules. Recent research has highlighted its potential therapeutic applications and biotechnological uses, further underscoring its importance in these fields. As ongoing studies continue to explore new derivatives and applications, the future prospects for this compound remain promising.